Cas no 1604336-82-4 (methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate
• CAS No: 1604336-82-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6566615
• PubChem ID: 104939338
• Update Time: 2025-06-09

methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate
• 1604336-82-4
• EN300-1285891

• Inchi： 1S/C8H13N3O2/c1-11-7(3-4-10-11)6(9)5-8(12)13-2/h3-4,6H,5,9H2,1-2H3/t6-/m0/s1
• InChI Key： XKTADKFYUOGZCL-LURJTMIESA-N
• SMILES： O(C)C(C[C@@H](C1=CC=NN1C)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate

Introduction to Methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate (CAS No. 1604336-82-4)

Methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate, a compound with the chemical identifier CAS No. 1604336-82-4, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The intricate molecular framework of this substance, characterized by its stereochemistry and heterocyclic components, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular structure of methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate consists of a propanoate ester moiety linked to an amino group, with the stereochemical configuration at the chiral center denoted by the (3S) notation. This configuration is critical for its biological activity and interaction with biological targets. The presence of a 1-methyl-1H-pyrazole ring further enhances its complexity and potential pharmacological relevance. Pyrazole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent research in the field of bioorganic chemistry has highlighted the importance of chiral auxiliaries and catalysts in the synthesis of enantiomerically pure compounds like methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate. The synthesis of this compound involves sophisticated methodologies that ensure high enantiomeric purity, which is essential for its intended applications in pharmaceuticals. Advances in asymmetric synthesis have enabled the efficient production of such complex molecules, paving the way for novel drug candidates.

The pharmacological potential of methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate has been explored in several preclinical studies. These studies have demonstrated its ability to modulate various biological pathways, making it a candidate for therapeutic intervention in multiple diseases. For instance, its interaction with enzymes and receptors has been investigated for potential applications in treating neurological disorders and metabolic diseases. The pyrazole moiety, in particular, has been shown to exhibit significant binding affinity to certain protein targets, suggesting its role as a key pharmacophore.

In addition to its pharmacological applications, methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate has shown promise in chemical biology research. Its unique structure allows it to serve as a scaffold for designing novel compounds with enhanced biological activity. Researchers are leveraging computational methods and high-throughput screening techniques to identify derivatives of this compound that may exhibit improved efficacy and reduced side effects. This approach aligns with the broader trend in drug discovery towards rational design and targeted therapy.

The synthesis and characterization of methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate have also contributed to our understanding of stereochemistry in drug design. The stereochemical integrity of this compound is crucial for its biological activity, as demonstrated by studies on related molecules where subtle changes in configuration can significantly alter pharmacological properties. This underscores the importance of precise synthetic methodologies in producing biologically active compounds.

Future research directions for methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate include exploring its mechanism of action in detail and evaluating its efficacy in clinical trials. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate preclinical findings into tangible therapeutic benefits. The compound's unique structural features make it a valuable tool for studying complex biological processes and developing innovative treatment strategies.

As our understanding of molecular interactions continues to evolve, compounds like methyl (3S)-3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoate will play a pivotal role in advancing pharmaceutical science. Their multifaceted applications span from basic research to drug development, highlighting their significance in modern medicine. The ongoing exploration of their potential will undoubtedly lead to new insights and breakthroughs that benefit human health.